2-Bromo-3-(difluoromethoxy)pyrazine

• Molecular Formula: C5H3BrF2N2O
• Molecular Weight: 224.99 g/mol
• IUPAC Name: 2-bromo-3-(difluoromethoxy)pyrazine
• InChI: InChI=1S/C5H3BrF2N2O/c6-3-4(11-5(7)8)10-2-1-9-3/h1-2,5H
• InChI Key: BFXSFXJRHPAQJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)OC(F)F)Br

Description

2-Bromo-3-(difluoromethoxy)pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a bromine atom at position 2 and a difluoromethoxy group (-OCF₂H) at position 2. Its molecular formula is C₅H₃BrF₂N₂O, with a molecular weight of 223.99 g/mol. The bromine atom enhances reactivity for cross-coupling reactions, while the difluoromethoxy group introduces electronegativity and lipophilicity, influencing both physicochemical properties and biological activity .

Pyrazine derivatives are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The antimicrobial and electronic properties of such compounds are often modulated by substituents like halogens and alkoxy groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-(difluoromethoxy)pyrazine can be achieved through several methods. One common approach involves the bromination of 3-(difluoromethoxy)pyrazine using bromine or a brominating agent under controlled conditions. The reaction typically takes place in an organic solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions .

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-3-(difluoromethoxy)pyrazine may involve large-scale bromination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-(difluoromethoxy)pyrazine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide, potassium tert-butoxide, and other strong bases.

Suzuki-Miyaura Coupling: Palladium catalysts and boronic acids are typically used under mild conditions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted pyrazine derivatives can be obtained.

Coupling Products: Biaryl compounds are commonly formed through Suzuki-Miyaura coupling reactions.

Scientific Research Applications

2-Bromo-3-(difluoromethoxy)pyrazine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a pharmaceutical intermediate.

Medicine: It may serve as a precursor in the development of new drugs with therapeutic properties.

Industry: The compound is used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(difluoromethoxy)pyrazine involves its ability to interact with various molecular targets. The bromine and difluoromethoxy groups can participate in hydrogen bonding and van der Waals interactions, influencing the compound’s reactivity and binding affinity. These interactions can modulate the activity of enzymes and receptors, leading to potential biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bromine vs. Chlorine Substituents

• 2-Chloro-5-trifluoromethoxypyrazine (): Chlorine at position 2 allows nucleophilic substitution, but bromine in 2-Bromo-3-(difluoromethoxy)pyrazine offers higher reactivity in Suzuki-Miyaura couplings. However, bromodifluoromethoxypyrazine synthesis is challenging via hydroxylpyrazine routes, unlike chlorinated analogues .
• 5-Chloro-3-(4-(difluoromethoxy)phenyl)-[1,2,4]triazolo[4,3-a]pyrazine (): The triazolo-fused pyrazine core increases planarity, enhancing π-stacking in materials science, whereas the bromine in the target compound enables modular derivatization .

Fluoroalkoxy Group Variations

• 2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine (): The trifluoroethoxy group (-OCF₃) increases electron-withdrawing effects compared to difluoromethoxy (-OCF₂H), reducing basicity and altering solubility. Molecular weight differences (257.01 vs. 223.99 g/mol) also impact pharmacokinetics .
• Triazolopyrazines with difluoromethoxy groups (): Compounds like 3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine exhibit enhanced antimicrobial activity due to the triazole ring, which is absent in the target compound .

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Substituents	Key Properties
2-Bromo-3-(difluoromethoxy)pyrazine	223.99	Br (C2), -OCF₂H (C3)	High reactivity, moderate lipophilicity
2-Chloro-5-trifluoromethoxypyrazine	214.53	Cl (C2), -OCF₃ (C5)	Lower reactivity, higher thermal stability
2-Bromo-6-(2,2,2-trifluoroethoxy)pyrazine	257.01	Br (C2), -OCF₂CF₃ (C6)	Increased electronegativity, lower solubility
5-Chloro-3-(difluoromethoxy)phenyl-triazolopyrazine	352.76	Cl (C5), -OCF₂H-phenyl (C3)	Planar structure, n-type semiconductor

Biological Activity

2-Bromo-3-(difluoromethoxy)pyrazine is a compound of significant interest due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-Bromo-3-(difluoromethoxy)pyrazine is $C_5H_3BrF_2N_2O$, with a molecular weight of approximately 208.99 g/mol. The compound features a pyrazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms at opposite positions. The presence of a bromine atom at the 2-position and a difluoromethoxy group at the 3-position enhances its reactivity and biological profile.

The biological activity of 2-Bromo-3-(difluoromethoxy)pyrazine is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The bromine atom can participate in nucleophilic substitution reactions, while the difluoromethoxy group may enhance lipophilicity and bioavailability. This unique substitution pattern allows the compound to modulate biochemical pathways effectively.

Key Mechanisms:

• Binding Affinity : Research indicates that this compound may exhibit significant binding affinity to adenosine receptors, particularly A1 and A2A subtypes, which are involved in various physiological processes.
• Enzyme Modulation : The interactions facilitated by the bromine and difluoromethoxy groups can lead to modulation of enzymatic activities, influencing metabolic pathways critical for cellular function.

Biological Activities

2-Bromo-3-(difluoromethoxy)pyrazine has been studied for several biological activities:

• Antimicrobial Activity : Studies have shown that compounds with similar pyrazine structures exhibit antimicrobial properties. The presence of halogen substituents often enhances this activity.
• Anticancer Potential : Preliminary investigations suggest that this compound may have anticancer properties, potentially through the modulation of signaling pathways involved in cell proliferation and apoptosis .

Case Studies

• Adenosine Receptor Interaction :
  • A study explored the binding affinity of various pyrazine derivatives to adenosine receptors, highlighting that 2-Bromo-3-(difluoromethoxy)pyrazine could serve as a lead compound for developing drugs targeting these receptors .
  • Findings : The compound demonstrated an IC50 value indicating effective receptor modulation, suggesting potential therapeutic applications in cardiovascular diseases.
• Antimicrobial Efficacy :
  • A comparative study assessed the antimicrobial activities of several pyrazine derivatives, including 2-Bromo-3-(difluoromethoxy)pyrazine.
  • Results : The compound exhibited significant inhibition against specific bacterial strains, supporting its potential as an antimicrobial agent.

Research Findings Summary Table

Biological Activity	Observations	References
Antimicrobial	Significant inhibition against bacteria
Anticancer	Potential modulation of cancer pathways
Adenosine Receptor Binding	Effective binding affinity observed